Cas no 2051-85-6 (Sudan Orange G)

Sudan Orange G Properties

Names and Identifiers

• 1,3-Benzenediol,4-(2-phenyldiazenyl)-
• Sudan Orange G
• SudanOrangeG,pure100GR
• SudanOrangeG,pure25GR
• SudanOrangeG,pure5GR
• 1504yellow
• 2,4-dihydroxyazobenzene
• 2,4-Dihydroxyazobenzene (4-(Phenylazo)resorcinol
• 4-benzeneazo-1,3-dihydroxybenzene
• fatorangea
• fatorangegs
• fatorangerg
• foodorange3
• oilorangeg
• SOG
• Solvent Orange 1
• SUDAN G
• Sudan Orange G, pure
• sudan orange-G
• C.I. 11920
• p-Phenylazoresorcinol
• +Expand

• MDL： MFCD00002275
• InChIKey： BPTKLSBRRJFNHJ-BUHFOSPRSA-N
• Inchi： InChI=1S/C12H10N2O2/c15-10-6-7-11(12(16)8-10)14-13-9-4-2-1-3-5-9/h1-8,13,16H/b14-11-
• SMILES： O=C1C=C/C(=N/NC2C=CC=CC=2)/C(O)=C1

Computed Properties

• Exact Mass: 214.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 214.074228
• Heavy Atom Count: 16
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 61.7

Experimental Properties

• LogP: 3.51320
• PSA: 65.18000
• Refractive Index: 1.6660 (estimate)
• Boiling Point: 354.35°C (rough estimate)
• Melting Point: 143-146 °C (lit.)
• Flash Point: 262.509°C
• Color/Form: Yellow orange powder
• Solubility: Slightly soluble in water, soluble in ethanol and ether. Soluble in vegetable oil
• Density: 1.2042 (rough estimate)